Cas no 263016-94-0 (4-CDP-2-C-methyl-D-erythritol)

• Product Name: 4-CDP-2-C-methyl-D-erythritol
• CAS No: 263016-94-0
• MF: C₁₄H₂₅N₃O₁₄P₂
• MW: 521.307526350021
• CID: 5011994
• PubChem ID: 443199
• Update Time: 2024-02-29

4-CDP-2-C-methyl-D-erythritol Chemical and Physical Properties

Names and Identifiers

• 4-CDP-2-C-methyl-D-erythritol
• 4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol
• 4-DIPHOSPHOCYTIDYL-2-C-METHYL-D-ERYTHRITOL
• 4-diphosphocytidyl-2-C-methylerythritol
• CDP-ME
• cytidine 5'-{3-[(2R,3S)-2,3,4-trihydroxy-3-methylbutyl] dihydrogen diphosphate}
• DB03687
• [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S)-2,3,4-trihydroxy-3-methylbutyl] hydrogen phosphate
• C11435
• Q2715091
• FB44VKC5JD
• {[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}({[hydroxy(2,3,4-trihydroxy-3-methylbutoxy)phosphoryl]oxy})phosphinic acid
• Cytidine 5'-(trihydrogen diphosphate), P'-[(2R,3S)-2,3,4-trihydroxy-3-methylbutyl] ester
• 263016-94-0
• CHEMBL1231708
• DTXSID50332065
• [[(2R, 3S, 4R, 5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R, 3S)-2, 3, 4-trihydroxy-3-methylbutyl] hydrogen phosphate
• 5'-O-[(R)-hydroxy{[(S)-hydroxy{[(2R,3S)-2,3,4-trihydroxy-3-methylbutyl]oxy}phosphoryl]oxy}phosphoryl]cytidine
• SCHEMBL254288
• NS00070430
• CHEBI:16578
• PD059566

• Inchi： 1S/C14H25N3O14P2/c1-14(23,6-18)8(19)5-29-33(26,27)31-32(24,25)28-4-7-10(20)11(21)12(30-7)17-3-2-9(15)16-13(17)22/h2-3,7-8,10-12,18-21,23H,4-6H2,1H3,(H,24,25)(H,26,27)(H2,15,16,22)/t7-,8-,10-,11-,12-,14+/m1/s1
• InChI Key： YFAUKWZNPVBCFF-XHIBXCGHSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@H]([C@](C)(CO)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 521.08117648g/mol
• Monoisotopic Mass: 521.08117648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 271

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates